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Compound of Interest |

Compound Name: BMS-813160
CAS No.: 1286279-29-5
Cat. No.: B606254
Get Quote
. J

This guide provides researchers, scientists, and drug development professionals with detailed
protocols and answers to frequently asked questions regarding the storage and handling of
BMS-813160 stock solutions. Following these guidelines is crucial for maintaining the
compound's stability and ensuring the reproducibility of experimental results.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for preparing BMS-813160 stock solutions? Al: The
recommended solvent for BMS-813160 is Dimethyl Sulfoxide (DMSO).[1][2][3][4][5] It is soluble
in DMSO at various concentrations, with some suppliers reporting solubility up to 97 mg/mL
(200.14 mM).[4] For optimal results, use fresh, moisture-free DMSO.[4]

Q2: How should | store the BMS-813160 stock solution and for how long is it stable? A2: For
short-term storage, the stock solution can be kept at -20°C for up to one month.[2][6] For long-
term storage, it is highly recommended to store the solution at -80°C, where it can be stable for
6 months to a year.[3][6] Always protect the solution from light.[6] To prevent degradation from
repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use vials.

[2][6]
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Q3: Can | store the stock solution in an aqueous buffer? A3: It is not recommended to store
BMS-813160 in aqueous buffers for any significant length of time. The compound is insoluble
in water.[2][4] Working solutions for in vivo or in vitro experiments should be prepared fresh
from the DMSO stock solution on the day of use.[6]

Q4: My compound is difficult to dissolve in DMSO. What should | do? A4: If you encounter
solubility issues, gentle warming and sonication can aid dissolution.[3][6] One supplier
recommends sonication to achieve a concentration of 55 mg/mL in DMSO.[3] Ensure the cap is
tightly sealed to prevent moisture absorption by the DMSO, which can reduce solubility.[4]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Precipitate observed in the vial

after thawing.

1. The solution was not fully
dissolved initially.2. Repeated
freeze-thaw cycles.3. Storage
temperature was not low

enough (e.g., 4°C).

1. Warm the vial to room
temperature and
vortex/sonicate to redissolve
the compound.2. Centrifuge
the vial to pellet the precipitate
and use the supernatant (note:
concentration may be
altered).3. Prepare fresh
aliquots and ensure they are
stored at -80°C to prevent

future precipitation.[6]

Inconsistent experimental

results.

1. Compound degradation due
to improper storage (e.g.,
exposure to light, frequent
freeze-thaw cycles).2.
Inaccurate concentration due
to incomplete dissolution or

precipitation.

1. Prepare a fresh stock
solution from powder.2. Always
use single-use aliquots stored
at the correct temperature and
protected from light.[2][6]3.
Before use, ensure any
thawed aliquot is at room
temperature and vortexed to

ensure homogeneity.

Solid powder will not dissolve

completely.

1. The desired concentration is
above the solubility limit.2. The
DMSO solvent has absorbed

moisture.

1. Try preparing a less
concentrated stock solution.2.
Gently warm the solution and
use sonication to aid
dissolution.[3][6]3. Use a fresh,
unopened bottle of
anhydrous/molecular biology
grade DMSO.[4]

Quantitative Data Summary

The following table summarizes the solubility and recommended storage conditions for BMS-

813160 solutions.
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Parameter Solvent Value Source(s)

- 55-97 mg/mL (113 -
Solubility DMSO 200 mM) [31[4]
m

92 mg/mL (189.82

Ethanol [2]
mM)
Water Insoluble [2][4]
Storage (Powder) -20°C Stable for = 3 years [3]
Storage (In Solvent) -20°C Stable for 1 month [2][6]
Stable for 6 - 12
-80°C [3][6]
months

Experimental Protocols

Protocol: Preparation of a 10 mM Stock Solution of BMS-813160

Materials:

BMS-813160 powder (Formula Weight: 484.64 g/mol )[1][4]

Anhydrous, high-purity DMSO[4]

Sterile, light-protected microcentrifuge tubes

Calibrated analytical balance, vortex mixer, and pipettes
Procedure:

o Calculate Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of
BMS-813160.

o Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

o Mass =10 mM x 1 mL x 484.64 g/mol / 1000 = 4.85 mg
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o Weigh Compound: Carefully weigh 4.85 mg of BMS-813160 powder and place it in a sterile
vial.

e Dissolution: Add 1 mL of anhydrous DMSO to the vial.

e Mix: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. If
needed, sonicate the vial for 5-10 minutes.[3]

» Aliquot: Dispense the solution into single-use, light-protected microcentrifuge tubes (e.g., 20
pL aliquots).

o Store: Label the aliquots clearly with the compound name, concentration, and date. For use
within one month, store at -20°C.[2][6] For long-term storage, place aliquots in a freezer box
and store at -80°C.[3][6]

Visualized Workflow
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Caption: Decision workflow for preparing and storing BMS-813160 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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